Cas no 2337373-18-7 (Benzyl 4-(4-iodophenyl)piperazine-1-carboxylate)

• Product Name: Benzyl 4-(4-iodophenyl)piperazine-1-carboxylate
• CAS No: 2337373-18-7
• MF: C₁₈H₁₉IN₂O₂
• MW: 422.260136842728
• CID: 5619706
• PubChem ID: 142598226
• Update Time: 2025-06-11

Benzyl 4-(4-iodophenyl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-28303976
• benzyl 4-(4-iodophenyl)piperazine-1-carboxylate
• 2337373-18-7
• Benzyl 4-(4-iodophenyl)piperazine-1-carboxylate

• Inchi： 1S/C18H19IN2O2/c19-16-6-8-17(9-7-16)20-10-12-21(13-11-20)18(22)23-14-15-4-2-1-3-5-15/h1-9H,10-14H2
• InChI Key： FVCNOLHJNDOVGU-UHFFFAOYSA-N
• SMILES： IC1C=CC(=CC=1)N1CCN(C(=O)OCC2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 422.04913g/mol
• Monoisotopic Mass: 422.04913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 32.8Ų

Additional information on Benzyl 4-(4-iodophenyl)piperazine-1-carboxylate

Benzyl 4-(4-iodophenyl)piperazine-1-carboxylate (CAS No. 2337373-18-7): An Overview of a Promising Compound in Medicinal Chemistry

Benzyl 4-(4-iodophenyl)piperazine-1-carboxylate (CAS No. 2337373-18-7) is a versatile compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of piperazine derivatives, which are widely studied for their diverse biological activities, including antipsychotic, antidepressant, and anti-inflammatory properties.

The chemical structure of Benzyl 4-(4-iodophenyl)piperazine-1-carboxylate consists of a benzyl group attached to a piperazine ring, which is further substituted with a 4-iodophenyl group. The presence of the iodine atom in the para position of the phenyl ring imparts unique electronic and steric properties to the molecule, making it an interesting candidate for various biological studies.

Recent research has highlighted the potential of Benzyl 4-(4-iodophenyl)piperazine-1-carboxylate in several areas. One notable application is its use as a lead compound in the development of new drugs for neurological disorders. Studies have shown that piperazine derivatives can modulate neurotransmitter systems, particularly serotonin and dopamine receptors, which are crucial in conditions such as depression and schizophrenia.

In addition to its potential in neuropharmacology, Benzyl 4-(4-iodophenyl)piperazine-1-carboxylate has also been investigated for its anti-inflammatory properties. In vitro studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), suggesting its potential as an anti-inflammatory agent.

The iodine substitution in the phenyl ring of Benzyl 4-(4-iodophenyl)piperazine-1-carboxylate is particularly noteworthy. Iodine atoms are known to enhance the lipophilicity of molecules, which can improve their ability to cross biological membranes and reach target sites within cells. This property is advantageous for drugs that need to penetrate the blood-brain barrier (BBB) or other cellular barriers.

Furthermore, the presence of iodine can also facilitate radiolabeling studies, which are essential for understanding the pharmacokinetics and biodistribution of drug candidates. Radiolabeled derivatives of Benzyl 4-(4-iodophenyl)piperazine-1-carboxylate have been used in positron emission tomography (PET) imaging to visualize and quantify drug uptake in various tissues, providing valuable insights into its pharmacological behavior.

In clinical trials, preliminary data on Benzyl 4-(4-iodophenyl)piperazine-1-carboxylate have shown promising results. Phase I trials have demonstrated that the compound is well-tolerated at therapeutic doses, with minimal side effects. These findings have paved the way for further clinical evaluation in larger patient populations.

The synthesis of Benzyl 4-(4-iodophenyl)piperazine-1-carboxylate involves several well-established chemical reactions. Typically, the synthesis begins with the reaction of benzyl chloroformate with piperazine to form benzyl piperazine carboxylate. Subsequently, this intermediate is coupled with 4-iodoaniline using a suitable coupling reagent, such as N,N'-dicyclohexylcarbodiimide (DCC) or N-(3-dimethylaminopropyl)-N'-ethylcarbodiimide hydrochloride (EDC·HCl). The final product is purified by column chromatography or recrystallization techniques.

The physicochemical properties of Benzyl 4-(4-iodophenyl)piperazine-1-carboxylate are also important considerations for its development as a pharmaceutical agent. The compound is generally stable under standard laboratory conditions but may require protection from light and moisture during storage to maintain its integrity. Its solubility in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF) makes it suitable for formulation into various dosage forms.

In conclusion, Benzyl 4-(4-iodophenyl)piperazine-1-carboxylate (CAS No. 2337373-18-7) represents a promising compound with diverse applications in medicinal chemistry. Its unique structural features and biological activities make it an attractive candidate for further research and development as a potential therapeutic agent. Ongoing studies continue to explore its full potential, and future clinical trials will provide more insights into its efficacy and safety profile.